Cas no 1072855-77-6 (1-Butyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid)

• Product Name: 1-Butyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
• CAS No: 1072855-77-6
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 2111763
• Update Time: 2023-08-04

1-Butyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-butyl-1,2-dihydro-2-oxo-4-Pyridinecarboxylic acid
• XRVDWABZPGRZNZ-UHFFFAOYSA-N
• 1-butyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
• 1-Butyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid

• Inchi： 1S/C10H13NO3/c1-2-3-5-11-6-4-8(10(13)14)7-9(11)12/h4,6-7H,2-3,5H2,1H3,(H,13,14)
• InChI Key： XRVDWABZPGRZNZ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)C=CN1CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 305
• Topological Polar Surface Area: 57.6